1,4-Benzenediamine, 2-nitro-N1-phenyl-

• IUPAC Name: 2-nitro-1-N-phenylbenzene-1,4-diamine
• InChI: InChI=1S/C12H11N3O2/c13-9-6-7-11(12(8-9)15(16)17)14-10-4-2-1-3-5-10/h1-8,14H,13H2
• InChI Key: WHJNKCNHEVCICH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=C(C=C(C=C2)N)[N+](=O)[O-]
• Molecular Formula: C12H11N3O2
• DSSTOX Substance ID: DTXSID4062640
• Molecular Weight: 229.23 g/mol
• CAS RN: 2784-89-6

Description

1,4-Benzenediamine, 2-nitro-N1-phenyl-, also known as 2-nitro-N-phenylbenzene-1,4-diamine or p-phenylenediamine, 2-nitro-N1-phenyl-, is a chemical compound with the molecular formula C12H11N3O2. It appears as a green-brown crystalline powder.

Molecular Structure Analysis

The molecular structure of 1,4-Benzenediamine, 2-nitro-N1-phenyl- consists of a benzene ring with two amine groups and a nitro group attached to it. The molecular weight of this compound is 229.24 g/mol.

Physical And Chemical Properties Analysis

1,4-Benzenediamine, 2-nitro-N1-phenyl- is a green-brown crystalline powder. Unfortunately, the available sources do not provide more detailed physical and chemical properties.

Scientific Research Applications

Water-Soluble UV-Vis-sensitive pH Sensors

2-nitro-1,4-benzenediamine-functionalized polymers show solvatochromic behavior, undergoing protonation and deprotonation based on pH changes. This property is utilized in water-soluble UV-Vis-sensitive pH sensors. The occurrence of an isosbestic point in the UV-Vis spectrum of these polymers is particularly suitable for determining the pKa value using the Henderson-Hasselbalch equation, making them effective in pH sensing applications (Roth et al., 2006).

Precursors to 1,4-Diamino Heterocycles

Nitroepoxides, which can be transformed into 1,4-diamino heterocycles, are efficiently produced using 1,4-benzenediamine derivatives. These compounds are used in creating bioactive structures like quinoxalines and pyrazines. They also enable the synthesis of related saturated heterocycles such as piperazines and tetrahydroquinoxalines, thus providing an efficient and waste-minimal approach to producing these significant structures (Vidal-Albalat et al., 2014).

Synthesis of Sulfonamide Derivatives

1,4-Benzenediamine derivatives are used in the synthesis of various sulfonamide derivatives. These syntheses involve electrochemical and chemical processes and yield different types of disulfonamide and sulfonamide derivatives. This application highlights the versatility of 1,4-benzenediamine in organic synthesis, particularly in creating compounds with potential pharmaceutical applications (Khazalpour & Nematollahi, 2015).

Thin Film Fabrication

1,4-Benzenediamine derivatives are utilized in the fabrication of thin films, particularly for oligoaniline thin films. The structural organization of these films can be influenced by varying deposition parameters, making these materials potential candidates for sensor devices. These films have been studied using techniques like X-ray diffraction and Scanning Electron Microscopy (Poncet et al., 2004).

Antimicrobial Activity

Some 1,4-benzenediamine derivatives have been synthesized and shown to possess in vitro antimicrobial activity. These compounds have been tested against various bacterial and fungal strains, indicating their potential as antimicrobial agents. This application underscores the importance of 1,4-benzenediamine derivatives in medicinal chemistry (Hosamani et al., 2009).

Biochemical Analysis

Biochemical Properties

1,4-Benzenediamine, 2-nitro-N1-phenyl- plays a crucial role in biochemical reactions. It interacts with enzymes such as peroxidases, which catalyze the oxidation of substrates. This compound can also bind to proteins, altering their conformation and activity. Additionally, 1,4-Benzenediamine, 2-nitro-N1-phenyl- can interact with nucleic acids, potentially affecting gene expression and DNA repair mechanisms .

Cellular Effects

The effects of 1,4-Benzenediamine, 2-nitro-N1-phenyl- on cells are diverse. It can influence cell signaling pathways by modulating the activity of kinases and phosphatases. This compound also affects gene expression by interacting with transcription factors and other regulatory proteins. Furthermore, 1,4-Benzenediamine, 2-nitro-N1-phenyl- can impact cellular metabolism by altering the activity of metabolic enzymes .

Molecular Mechanism

At the molecular level, 1,4-Benzenediamine, 2-nitro-N1-phenyl- exerts its effects through various mechanisms. It can bind to specific sites on enzymes, either inhibiting or activating their activity. This compound can also interact with DNA, leading to changes in gene expression. Additionally, 1,4-Benzenediamine, 2-nitro-N1-phenyl- can induce post-translational modifications of proteins, affecting their function and stability .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of 1,4-Benzenediamine, 2-nitro-N1-phenyl- can change over time. This compound is relatively stable under standard conditions, but it can degrade under extreme pH or temperature. Long-term exposure to 1,4-Benzenediamine, 2-nitro-N1-phenyl- can lead to cumulative effects on cellular function, including alterations in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of 1,4-Benzenediamine, 2-nitro-N1-phenyl- vary with different dosages in animal models. At low doses, this compound may have minimal impact on cellular function. At higher doses, it can induce toxic effects, including oxidative stress and apoptosis. The threshold for these effects depends on the specific animal model and experimental conditions .

Metabolic Pathways

1,4-Benzenediamine, 2-nitro-N1-phenyl- is involved in several metabolic pathways. It can be metabolized by enzymes such as cytochrome P450, leading to the formation of reactive intermediates. These intermediates can further interact with cellular macromolecules, potentially causing damage. Additionally, 1,4-Benzenediamine, 2-nitro-N1-phenyl- can affect the levels of metabolites, influencing overall metabolic flux .

Transport and Distribution

Within cells and tissues, 1,4-Benzenediamine, 2-nitro-N1-phenyl- is transported and distributed through various mechanisms. It can be taken up by cells via specific transporters and distributed to different cellular compartments. Binding proteins can also facilitate the transport of this compound, affecting its localization and accumulation within cells .

Subcellular Localization

The subcellular localization of 1,4-Benzenediamine, 2-nitro-N1-phenyl- is critical for its activity. This compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications. Its localization can influence its interactions with biomolecules and its overall function within the cell .

Q & A

Q1: How is 4-Amino-2-nitrodiphenylamine metabolized under anaerobic conditions?

A2: Research shows that anaerobic bacteria from coastal water sediment can metabolize 4-Amino-2-nitrodiphenylamine. [] The degradation process appears to prioritize the reduction of the nitro groups. Interestingly, 4-amino-2-nitrodiphenylamine is rapidly converted to 2,4-diaminodiphenylamine, with only trace amounts of the theoretically expected intermediate 4-amino-2-nitrodiphenylamine detected. [] This suggests a specific metabolic pathway favoring the complete reduction of one nitro group before the other.

Q2: Are there alternative compounds to 4-Amino-2-nitrodiphenylamine in the context of dyeing synthetic fibers?

A3: While the provided research focuses specifically on 4-Amino-2-nitrodiphenylamine and its derivatives, it hints at the possibility of exploring alternative compounds with improved light fastness and desired color ranges. [] Further research comparing the performance, cost, and environmental impact of 4-Amino-2-nitrodiphenylamine with other potential dye candidates would be valuable.